Cas no 2639404-81-0 (tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate)

• Product name: tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate
• CAS No: 2639404-81-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5663194
• PubChem ID: 165900558

tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate
• EN300-27729618
• 2639404-81-0

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)13-10-12-7-5-4-6-11(12)8-9-16-13/h4-7,13,16H,8-10H2,1-3H3
• InChI Key： CFXHFIBKPMEFQI-UHFFFAOYSA-N
• SMILES： O(C(C1CC2C=CC=CC=2CCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate

Comprehensive Overview of tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate (CAS No. 2639404-81-0)

The compound tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate (CAS No. 2639404-81-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique benzazepine core and tert-butyl carboxylate functional group, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate is its structural similarity to pharmacologically active benzazepine derivatives. These compounds are known for their ability to modulate neurotransmitter systems, making them valuable targets for treating neurological disorders. Recent studies have highlighted its role in the synthesis of dopamine receptor ligands, which are critical for addressing conditions like Parkinson's disease and schizophrenia. The CAS No. 2639404-81-0 identifier ensures precise tracking of this compound in regulatory and research databases.

In the context of modern drug development, the demand for high-purity intermediates like tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate has surged. Pharmaceutical companies are leveraging advanced synthetic techniques, such as flow chemistry and catalytic hydrogenation, to optimize its production. The compound's tert-butyl ester group enhances its stability, making it suitable for multi-step synthetic routes. This attribute aligns with the industry's focus on sustainable and efficient manufacturing processes.

Another area of exploration for CAS No. 2639404-81-0 is its potential in peptide mimetics and proteolysis-targeting chimeras (PROTACs). These innovative therapeutic modalities require robust building blocks, and the benzazepine scaffold offers a promising framework. Researchers are also investigating its utility in creating allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. The compound's compatibility with cross-coupling reactions further expands its applicability in medicinal chemistry.

From a commercial perspective, suppliers of tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). These qualities are essential for ensuring reproducibility in preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity. As the pharmaceutical industry shifts toward personalized therapies, intermediates like CAS No. 2639404-81-0 are becoming indispensable tools for researchers.

Environmental and safety considerations are also integral to the discussion around tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate. While the compound is not classified as hazardous, proper handling protocols are recommended to minimize exposure. Its low solubility in water necessitates the use of organic solvents, which underscores the importance of waste management in laboratory settings. These factors are particularly relevant given the increasing regulatory scrutiny on chemical sustainability.

In summary, tert-butyl 2,3,4,5-tetrahydro-1H-3-benzazepine-2-carboxylate (CAS No. 2639404-81-0) represents a critical building block in contemporary organic synthesis. Its multifaceted applications—from CNS drug development to PROTAC design—highlight its value in advancing therapeutic innovation. As research continues to uncover new uses for this compound, its role in the pharmaceutical landscape is poised to expand further.